Cas no 1228603-87-9 ((2R,5S)-2-butyl-5-propylpyrrolidine)

• Product Name: (2R,5S)-2-butyl-5-propylpyrrolidine
• CAS No: 1228603-87-9
• MF: C₁₁H₂₃N
• MW: 169.31
• CID: 5470045
• PubChem ID: 16109754
• Update Time: 2024-11-06

(2R,5S)-2-butyl-5-propylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-2-butyl-5-propylpyrrolidine
• 1228603-87-9

• Inchi： 1S/C11H23N.C2HF3O2/c1-3-5-7-11-9-8-10(12-11)6-4-2;3-2(4,5)1(6)7/h10-12H,3-9H2,1-2H3;(H,6,7)/t10-,11+;/m0./s1
• InChI Key： WOFMVVBRHJCKJA-VZXYPILPSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@@H]1CC[C@H](CCC)N1)CCC

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines